Cas no 571-63-1 (1,4-Naphthalenedione, 5-methyl-)

• Product Name: 1,4-Naphthalenedione, 5-methyl-
• CAS No: 571-63-1
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 346328
• PubChem ID: 12280997
• Update Time: 2025-04-19

1,4-Naphthalenedione, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-methyl-
• 5-methylnaphthalene-1,4-dione
• AKOS006290964
• SCHEMBL7811584
• HVEQLLXOVCUBPR-UHFFFAOYSA-N
• 571-63-1
• 5-Methyl-1,4-naphthoquinone
• DTXSID70484010

• Inchi： 1S/C11H8O2/c1-7-3-2-4-8-9(12)5-6-10(13)11(7)8/h2-6H,1H3
• InChI Key： HVEQLLXOVCUBPR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=CC=CC(C)=C21)=O

Computed Properties

• Exact Mass: 172.05244
• Monoisotopic Mass: 172.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones